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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B166212

An In-depth Technical Guide to Imazalil Sulfate

This technical guide provides a comprehensive overview of Imazalil sulfate, a widely used
fungicide. The information is tailored for researchers, scientists, and professionals in drug
development, presenting key data, experimental methodologies, and relevant biological
pathways.

Chemical Identity and Properties

Imazalil sulfate, a salt of the imidazole fungicide Imazalil, is primarily used in agriculture to
protect crops from fungal pathogens.[1][2] Its systemic and curative properties work by
disrupting the synthesis of ergosterol, a vital component of fungal cell membranes.[1][3][4]

CAS Number: 58594-72-2[1][2][5][6]

Molecular Structure:

e Molecular Formula: C14H16CI2N20sS (or C14H14CIl2N20-H2S04)[1][2][6]

o |[UPAC Name: 1-[2-(2,4-dichlorophenyl)-2-prop-2-enoxyethyllimidazole;sulfuric acid[7]

e SMILES: C=CCOC(CN1C=CN=C1)C2=C(C=C(C=C2)CI)Cl.0S(=0)(=0)O[1][7]

Physicochemical Properties
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The following table summarizes the key physicochemical properties of Imazalil and its sulfate

salt.
Property Value Reference
Imazalil Sulfate
Molecular Weight 395.26 g/mol [2][5]
Melting Point 118 - 130°C [8]

Physical State

White to beige crystalline,

hygroscopic powder

[8]

Imazalil (Base)

Molecular Weight 297.18 g/mol

Density 1.23 g/cm3 [2]
Boiling Point 448.5°C at 760 mmHg [2]
Flash Point 225.1°C [2]

Vapor Pressure

7 x 108 mm Hg at 20°C

[8]

Solubility

The solubility of Imazalil and its salts in various solvents at 20°C is presented below.
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Imazalil (base) Imazalil nitrate  Imazalil sulfate

Solvent Reference
( g9/100 ml) ( g/100 ml) ( g/100 ml)

Water 0.14 2.38 >50 [8]

Methanol >50 >100 >50 [8]

Ethanol >50 31.18 36.3 [8]

2-Propanol >50 4.57 4.42 [8]

Xylene >50 0.49 <0.005 [8]

Toluene >50 0.87 <0.005 [8]

n-Heptane 5.41 <0.001 <0.005 [8]

Benzene >50 <0.005 [8]

4-methyl-2-

pentarione >50 1.76 0.03 [8]

Hexane 5.21 <0.005 [8]

Petroleum ether 6.16 <0.005 [8]

DMSO 55 mg/mL [9]

Experimental Protocols
Synthesis of Imazalil

The synthesis of Imazalil is a multi-step process.[3][4] The general workflow is outlined below.
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Caption: General synthesis workflow for Imazalil.
Methodology:

 Etherification: 2,4-dichlorophenylacetonitrile is reacted with allyl alcohol in the presence of a
strong base, such as sodium hydride, to form an ether-linked intermediate.[4]

o Cyclization: The resulting intermediate undergoes cyclization with imidazole. This reaction is
typically carried out in the presence of a base like potassium carbonate and in a polar aprotic
solvent such as dimethylformamide (DMF) to yield Imazalil.[4]

To obtain Imazalil sulfate, the synthesized Imazalil base is then reacted with sulfuric acid.[3]

Residue Analysis in Agricultural Products via HPLC

A common method for the determination of Imazalil residue in fruits and vegetables involves
High-Performance Liquid Chromatography (HPLC) with UV detection.[10][11]
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Caption: Workflow for Imazalil residue analysis.
Detailed Protocol:

o Sample Preparation: Homogenize the fruit or vegetable sample. For dry samples, rinse with
water and let stand for 30 minutes before blending.[10]

o Extraction: Extract the homogenized sample with acetic ether. A typical procedure involves
blending with 60 mL of acetic ether, collecting the supernatant, and re-extracting the residue
twice with 40 mL of acetic ether.[10]
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o Dehydration and Concentration: Pool the extracts and dehydrate using anhydrous sodium
sulfate. Concentrate the extract to approximately 10 mL in a 40°C water bath.[10]

o Clean-up: Purify the concentrated extract using solid-phase extraction (SPE) with cartridges
such as Bond Elut PRS and Bond Elut C18 to remove interfering substances.[10][11]

e HPLC Analysis:

o

Column: Inertsil ODS-3 (4.6 x 150 mm i.d.)[10][11]

Mobile Phase: Acetonitrile-10 mM KH2POa4 solution (pH 2.5) in a 35:65 ratio.[10][11]

[¢]

[¢]

Flow Rate: 1.0 mL/min[10]

[e]

Detection: UV at 225 nm[10]

o

Injection Volume: 20 pL[10]

[¢]

Detection Limit: 0.01 ppm[10][11]

Biological Activity and Signaling Pathways

Imazalil is known to interact with nuclear receptors in the liver, specifically the pregnane X
receptor (PXR) and the constitutive androstane receptor (CAR).[12][13][14] This interaction can
lead to the induction of cytochrome P450 enzymes and may play a role in hepatocyte
proliferation.[12][13]
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Caption: Imazalil-mediated activation of PXR and CAR signaling.

Mechanism of Action: Imazalil sulfate has been shown to strongly activate the murine
pregnane X receptor (MPXR).[13] In cell-based reporter assays, Imazalil dose-dependently
induces reporter gene expression in mPXR-expressing HepG2 cells.[13] It also increases the
MRNA levels of hepatic CYP3A11 and CYP2B10 in mice.[12] The activation of these nuclear
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receptors, particularly CAR, is considered a key event in the development of liver tumors in
rodents, a mode of action that is debated for its relevance to humans.[14] When co-
administered with a CAR agonist, Imazalil accelerates hepatocyte proliferation in mice.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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